Cas no 1021249-03-5 (1-(2-ethylphenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea)

• Product Name: 1-(2-ethylphenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea
• CAS No: 1021249-03-5
• MF: C₂₀H₂₃N₇O
• MW: 377.442922830582
• CID: 6572146
• PubChem ID: 42111808
• Update Time: 2025-06-29

1-(2-ethylphenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylphenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea
• 1021249-03-5
• AKOS024502063
• 1-(2-ethylphenyl)-3-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)urea
• F5235-0073
• 1-(2-ethylphenyl)-3-[2-[[6-(pyridin-2-ylamino)pyridazin-3-yl]amino]ethyl]urea

• Inchi： 1S/C20H23N7O/c1-2-15-7-3-4-8-16(15)24-20(28)23-14-13-22-18-10-11-19(27-26-18)25-17-9-5-6-12-21-17/h3-12H,2,13-14H2,1H3,(H,22,26)(H,21,25,27)(H2,23,24,28)
• InChI Key： TWXWFFSQRMNEDP-UHFFFAOYSA-N
• SMILES： O=C(NCCNC1=CC=C(N=N1)NC1C=CC=CN=1)NC1C=CC=CC=1CC

Computed Properties

• Exact Mass: 377.19640838g/mol
• Monoisotopic Mass: 377.19640838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-ethylphenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea

Introduction to Compound with CAS No. 1021249-03-5 and Product Name: 1-(2-ethylphenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea

The compound with the CAS number 1021249-03-5 and the product name 1-(2-ethylphenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic interventions. The intricate arrangement of functional groups, including aromatic rings, amines, and urea moieties, contributes to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating pyridazine and pyridine derivatives. The presence of 1-(2-ethylphenyl) and 6-[(pyridin-2-yl)amino]pyridazin-3-yl units in the molecular structure suggests a high degree of structural complexity, which is often associated with enhanced binding affinity and selectivity towards biological targets. This compound exemplifies the growing trend in developing multifunctional scaffolds that can interact with multiple pathways simultaneously, thereby increasing therapeutic efficacy.

In the context of current pharmaceutical research, this compound has been investigated for its potential role in modulating various biological processes. The urea moiety, a common pharmacophore in drug design, is known for its ability to form hydrogen bonds with biological targets, enhancing binding interactions. The 1-(2-ethylphenyl) group adds to the lipophilicity of the molecule, which is crucial for membrane permeability and bioavailability. These features make it a promising candidate for further development into novel therapeutic agents.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. By leveraging computational chemistry and molecular modeling techniques, researchers have been able to predict potential binding interactions with enzymes and receptors relevant to various diseases. For instance, studies suggest that this compound may interact with enzymes involved in metabolic pathways, making it a potential candidate for treating metabolic disorders. Additionally, its interaction with receptors related to inflammation and pain pathways indicates its potential application in developing anti-inflammatory and analgesic drugs.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex core structure efficiently. These synthetic strategies not only highlight the expertise of chemists in designing intricate molecular architectures but also underscore the importance of innovative synthetic routes in drug development.

From a pharmacological perspective, the compound's dual functionality—combining both kinase inhibition and receptor interaction—makes it a versatile tool for therapeutic intervention. Kinase inhibitors are particularly relevant in oncology due to their ability to disrupt signaling pathways involved in cancer cell proliferation. The presence of 6-[(pyridin-2-yl)amino]pyridazin-3-yl units suggests potential kinase inhibition properties, which have been extensively studied in recent years for their role in cancer therapy. Furthermore, the ability to modulate receptor activity opens up possibilities for treating neurological disorders and cardiovascular diseases.

Preclinical studies have begun to explore the pharmacokinetic properties of this compound, providing insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding how the compound behaves within the body and for predicting its safety and efficacy in humans. Preliminary results indicate that the compound exhibits favorable pharmacokinetic characteristics, including reasonable bioavailability and moderate metabolic clearance rates. Such findings are encouraging for further development into clinical trials.

The role of computational methods in drug discovery cannot be overstated. Advanced computational tools have enabled researchers to predict biological activity with high accuracy before conducting expensive wet-lab experiments. Molecular docking simulations have been particularly useful in identifying potential binding modes between this compound and target proteins. These simulations not only save time and resources but also provide valuable insights into optimizing drug candidates for improved efficacy.

In conclusion, the compound with CAS number 1021249-03-5 and product name 1-(2-ethylphenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea represents a significant advancement in pharmaceutical chemistry. Its complex structure, multifunctional nature, and promising pharmacological properties make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing novel therapeutic agents for various diseases.